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Introduction

Acriflavine hydrochloride is a fluorescent dye that serves as a contrast agent in confocal

laser endomicroscopy (CLE) procedures.[1] Administered topically, it provides high-quality

contrast for real-time, in vivo histological imaging of mucosal tissues.[2][3] By staining cell

nuclei and other acidic cellular components, acriflavine enables the visualization of cellular and

subcellular structures, a process often referred to as "virtual histology."[3][4] This allows for the

immediate assessment of tissue architecture and the identification of neoplastic changes

during endoscopic procedures.[4][5]

Mechanism of Action

Acriflavine is an acridine-derived fluorescent dye that intercalates with DNA, leading to strong

nuclear staining.[1][6] Upon excitation with a 488 nm laser, it emits fluorescence in the 505-585

nm wavelength range, which is then detected by the confocal endomicroscopy system to

generate high-resolution images of the tissue architecture.[3][7] This specific nuclear staining

provides excellent contrast, allowing for the detailed assessment of nuclear morphology, cell

density, and epithelial organization.[3]
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Applications in Confocal Laser Endomicroscopy

Acriflavine-aided CLE has been investigated for the in vivo diagnosis of various conditions

across different medical specialties:

Gastroenterology:

Barrett's Esophagus: Differentiation of dysplastic from non-dysplastic tissue.

Gastric Cancer and Precancerous Conditions: Visualization of gastric pit patterns to

identify intestinal metaplasia and early-stage cancer.[8]

Colorectal Polyps: Distinguishing between hyperplastic and adenomatous polyps,

potentially reducing the need for polypectomy of benign lesions.[3]

Celiac Disease: Identification of villous atrophy and increased intraepithelial lymphocytes

for immediate diagnosis.[3]

Pulmonology:

Lung Cancer: In vivo diagnosis of neoplastic changes in the airways during bronchoscopy,

with high accuracy in differentiating malignant from non-malignant tissue.[4][5]

Head and Neck Oncology:

Oral Squamous Cell Carcinoma: In vivo visualization of cellular and subcellular structures

to differentiate between benign and malignant oral lesions.[9]

Ex-Vivo Tissue Imaging:

Acriflavine has also been used for ex-vivo CLE imaging of freshly excised tissues, such as

pancreatic and breast specimens, to assess tumor margins and guide surgical

procedures.[10][11]

Quantitative Data Summary

The following tables summarize the quantitative data from studies utilizing acriflavine
hydrochloride in confocal laser endomicroscopy procedures.
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Application
Study

Population
Sensitivity Specificity Accuracy Reference

Lung Cancer

Diagnosis

32 patients

with

suspected

malignancies

96.0% 87.1% 91.0% [4][5][12]

Precancerous

Lesion

Imaging

(Animal

Model)

Hamster

cheek pouch

model

Not specified

for

acriflavine;

study raised

safety

concerns

Not specified

for

acriflavine;

study raised

safety

concerns

Not specified

for

acriflavine;

study raised

safety

concerns

[13]

Acriflavine

Concentration

Image Quality

Assessment
Key Findings Reference

0.05% Good
Tissue structure

clearly shown.
[2]

0.02% Best

Best nuclei staining

ability and preserved

image quality.

[2][14]

0.01% Good
Tissue structure

clearly shown.
[2]

0.005% Poor

Significantly

decreased image

quality; tissue

structure not clearly

visible.

[2]

Experimental Protocols

Protocol 1: In Vivo Confocal Laser Endomicroscopy of the Gastrointestinal Tract

This protocol is adapted from studies on upper gastrointestinal CLE.[2]
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Preparation of Acriflavine Solution:

Prepare a 0.02% (w/v) acriflavine hydrochloride solution in sterile saline.

Protect the solution from light.

Staining Procedure:

During the endoscopic procedure, identify the suspicious mucosal area.

Wash the target area with water to remove any mucus or debris.

Using a spray catheter passed through the working channel of the endoscope, topically

apply 10 mL of the 0.02% acriflavine solution onto the mucosal surface.[2]

Confocal Imaging:

After application of the contrast agent, gently place the distal tip of the confocal

endomicroscopy probe against the stained mucosa.

Utilize gentle suction or an endoscopic cap to stabilize the probe and minimize motion

artifacts.[3]

Acquire confocal images using a 488 nm laser for excitation and detecting fluorescence

between 505 nm and 585 nm.[3][7]

Adjust the imaging depth as needed, typically ranging from 0 to 250 µm below the surface.

[3][7]

Record images and videos for real-time assessment and later review.

Protocol 2: Ex Vivo Confocal Imaging of Biopsy Specimens

This protocol is based on a study involving the staining of cervical biopsies.[15]

Preparation of Staining Solution:
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Prepare a 0.05% (w/v) acriflavine hydrochloride solution in 10% phosphate-buffered

saline (PBS).[15]

Staining and Washing:

Immediately after collection, immerse the biopsy specimen in the 0.05% acriflavine

solution for 2 minutes with gentle agitation.[15]

Wash the stained biopsy with saline for 1 minute.[15]

(Optional) Add a 5% solution of acetic acid to the sample, which can enhance nuclear

contrast.[15]

Mounting and Imaging:

Place the stained biopsy on a microscope slide and add a coverslip.[15]

Perform confocal fluorescence microscopy using a system equipped with a 488 nm laser

for excitation.[15]

Acquire a z-stack of en face images at desired depth intervals (e.g., every 5 µm from the

epithelial surface to a depth of approximately 80 µm).[15]

Safety Considerations

While some studies have reported no immediate adverse effects with topical acriflavine use in

humans, there are significant concerns regarding its potential mutagenic and carcinogenic

properties due to its DNA-intercalating nature.[3][12][13] One study in an animal model

demonstrated DNA damage after acriflavine exposure and did not support its use in humans.

[13] Therefore, the use of acriflavine in clinical practice, particularly in humans, should be

approached with caution and may be limited by these safety concerns.
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Experimental workflow for in vivo CLE with acriflavine.
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Mechanism of acriflavine action in confocal imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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